Cas no 4356-84-7 (methylglucopyranosiduronic acid)

• Product Name: methylglucopyranosiduronic acid
• CAS No: 4356-84-7
• MF: C₇H₁₂O₇
• MW: 208.165983200073
• CID: 929037
• PubChem ID: 165220
• Update Time: 2025-04-19

methylglucopyranosiduronic acid Chemical and Physical Properties

Names and Identifiers

• methylglucopyranosiduronic acid
• (2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-methoxyoxane-2-carboxylic acid
• BOFXVYGDIRCHEQ-GHQVIJFQSA-N
• DTXSID80963048
• Epitope ID:116887
• (2S,3S,4S,5R,6R)-3,4,5-Trihydroxy-6-methoxytetrahydro-2H-pyran-2-carboxylic acid
• CHEBI:53688
• Methyl-beta-D-glucopyranosiduronic acid
• methyl beta-D-glucuronoside
• methyl beta-D-glucopyranosiduronic acid
• Methyl hexopyranosiduronic acid
• Methyl beta-glucuronide
• SCHEMBL185268
• beta-methyl-D-glucuronoside
• CS-0100931
• O(1)-methyl-beta-D-glucopyranuronic acid
• MGPSU
• 4356-84-7
• Q27124166
• beta-D-Glucopyranosiduronic acid, methyl-
• SCHEMBL12013891
• methyl-beta-D-glucuronoside

• Inchi： 1S/C7H12O7/c1-13-7-4(10)2(8)3(9)5(14-7)6(11)12/h2-5,7-10H,1H3,(H,11,12)/t2-,3-,4+,5-,7+/m0/s1
• InChI Key： BOFXVYGDIRCHEQ-GHQVIJFQSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1C(=O)O)O)O)O)OC

Computed Properties

• Exact Mass: 208.05830272g/mol
• Monoisotopic Mass: 208.05830272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives